Cas no 2137998-66-2 (6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one)

• Product Name: 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one
• CAS No: 2137998-66-2
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5777175
• PubChem ID: 165846982
• Update Time: 2025-05-20

6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2137998-66-2
• 6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one
• EN300-718143
• 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one

• Inchi： 1S/C11H15N3O2/c1-14-10(15)7-16-9(5-12)11(14)8-3-2-4-13-6-8/h2-4,6,9,11H,5,7,12H2,1H3
• InChI Key： FOZDHYBYMLSPEV-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C(C2C=NC=CC=2)C1CN)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 68.4Ų

Additional information on 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one

Comprehensive Overview of 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one (CAS No. 2137998-66-2)

6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one (CAS No. 2137998-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the morpholine class, characterized by a six-membered ring containing both nitrogen and oxygen atoms. The presence of an aminomethyl group and a pyridin-3-yl substituent enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

The molecular formula of 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one is C11H15N3O2, with a molecular weight of 221.26 g/mol. Its structural complexity and functional groups make it a versatile building block for synthesizing more complex molecules, particularly in the field of medicinal chemistry. Researchers are increasingly interested in this compound due to its potential role in targeting specific biological pathways, such as enzyme inhibition or receptor modulation.

One of the key reasons for the growing interest in 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one is its relevance in addressing current healthcare challenges. For instance, the rise of antibiotic-resistant bacteria and the need for novel antiviral agents have spurred research into morpholine derivatives. This compound's unique structure could contribute to the development of new therapeutic agents, making it a hot topic in scientific discussions and publications.

In addition to its pharmaceutical applications, 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one is also studied for its potential use in agrochemicals. The morpholine ring is a common motif in pesticides and herbicides, and modifications to its structure can lead to compounds with improved efficacy and environmental safety. This dual applicability in both human health and agriculture underscores the compound's importance in modern chemistry.

The synthesis of 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical and industrial use.

From a market perspective, the demand for 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one is expected to grow as more applications are discovered. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates to accelerate their drug development programs. This trend is reflected in the increasing number of patents and scientific papers referencing this compound, highlighting its potential to drive innovation in multiple sectors.

For those interested in sourcing 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one, it is essential to collaborate with reputable suppliers who adhere to strict quality control measures. The compound's stability, solubility, and reactivity can vary depending on the synthesis route and purification methods used. Therefore, detailed technical data sheets and certificates of analysis are crucial for ensuring its suitability for specific applications.

In conclusion, 6-(Aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one (CAS No. 2137998-66-2) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and versatility make it a valuable asset for researchers and industries alike. As scientific advancements continue to uncover new uses for this molecule, its significance in the chemical and life sciences is set to expand even further.